![molecular formula C19H23N3O3S B2831934 N-(2-methoxyphenyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide CAS No. 1235305-08-4](/img/structure/B2831934.png)
N-(2-methoxyphenyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxyphenyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide, also known as MTIP, is a synthetic compound that has been the subject of extensive scientific research in recent years. This compound has been shown to have potential applications in the treatment of a variety of medical conditions, including depression, anxiety, and addiction.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting potent anti-inflammatory and analgesic properties, involves complex reactions including the use of similar functional groups and chemical structures as the specified compound. These compounds have shown significant COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting a potential pathway for the development of new therapeutic agents (Abu‐Hashem et al., 2020).
Pharmacological Applications
- Thiophene-3-carboxamide derivatives demonstrate antibacterial and antifungal activities, highlighting the potential of structurally similar compounds in developing new antimicrobial agents. The study showcases the importance of molecular conformation in enhancing biological activity (Vasu et al., 2005).
Potential Therapeutic Targets
- Research into the selective inhibition of the Met kinase superfamily by substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides points to the therapeutic relevance of compounds with similar structural motifs in targeting cancer pathways. The successful development of analogs with improved solubility and selectivity underscores the importance of structural optimization in drug design (Schroeder et al., 2009).
Neurological Applications
- The development of radiotracers for PET imaging of serotonin 1A receptors, involving compounds with structural similarities, provides insights into the brain's serotonergic system in health and disease. Such studies are crucial for understanding the pathophysiology of psychiatric and neurodegenerative disorders, offering a foundation for the development of targeted therapies (Choi et al., 2015).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-4-[(thiophene-3-carbonylamino)methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-25-17-5-3-2-4-16(17)21-19(24)22-9-6-14(7-10-22)12-20-18(23)15-8-11-26-13-15/h2-5,8,11,13-14H,6-7,9-10,12H2,1H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWWNPUDIQHZNCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)N2CCC(CC2)CNC(=O)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.